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Compound of Interest

Compound Name: OPC-14523 hydrochloride

Cat. No.: B3047852

For Researchers, Scientists, and Drug Development Professionals

Introduction

OPC-14523 is a novel compound recognized for its potential antidepressant-like effects.[1][2] It
functions as an orally active agonist for both sigma (o) and serotonin 5-HT1A receptors.[3][4][5]
Additionally, it exhibits a high affinity for the serotonin (5-HT) transporter, acting as a serotonin
reuptake inhibitor.[2][6][7] The compound's unique mechanism, involving the combined
stimulation of sigma and 5-HT1A receptors, is believed to contribute to its acute
antidepressant-like actions.[2] These characteristics make OPC-14523 a significant tool in
neuropharmacology research and drug development for mood disorders.

Proper solubilization is the critical first step for ensuring accurate and reproducible results in
any in vitro or in vivo experiment. Dimethyl sulfoxide (DMSO) is a common solvent for OPC-
14523 hydrochloride. This document provides detailed protocols for its dissolution and
handling to prepare stock solutions for research applications.

Physicochemical and Pharmacological Data

The following table summarizes key quantitative data for OPC-14523 hydrochloride.
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Parameter Value Reference(s)
Molecular Formula C23H29CI2N302 [8]

Molecular Weight 450.40 g/mol [9]

CAS Number 145969-31-9 [8][9]
Solubility in DMSO 83.33 mg/mL (185.01 mM) 9]

Solubility in H20 5 mg/mL (11.10 mM) [9]

IC50 (01 Receptor) 47 nM [2][5]

IC50 (02 Receptor) 56 nM [5][10]

IC50 (5-HT1A Receptor) 2.3nM [2][5]

IC50 (5-HT Transporter) 27 nM - 80 nM [2][5]

Visualized Mechanisms and Workflows

Mechanism of Action of OPC-14523

The diagram below illustrates the primary molecular targets of OPC-14523. The compound

exerts its effects by acting as an agonist at sigma and 5-HT1A receptors while simultaneously

inhibiting the serotonin transporter.
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Caption: Mechanism of action for OPC-14523.

Experimental Workflow: Stock Solution Preparation

This workflow diagram outlines the standard procedure for preparing a concentrated stock
solution of OPC-14523 hydrochloride in DMSO.
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Caption: Workflow for preparing OPC-14523 HCI stock solution.

Experimental Protocols

Materials and Equipment
e OPC-14523 hydrochloride powder

Anhydrous, sterile-filtered dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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Vortex mixer

Ultrasonic water bath

(Optional) Heating block or water bath capable of reaching 60°C

(Optional) Sterile 0.22 um syringe filter (PTFE membrane recommended for DMSO)

Protocol for Preparing a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for many laboratory applications.

 Calculation:
o Molecular Weight (MW) of OPC-14523 HCI = 450.40 g/mol .
o To make a 10 mM (0.010 mol/L) solution, you need 4.504 mg per 1 mL of solvent.

o Example: To prepare 1 mL of a 10 mM stock, you will weigh out 4.504 mg of OPC-14523
HCI. To prepare 2 mL, weigh out 9.008 mg.

e Weighing:
o Tare a sterile, chemically resistant microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh the desired amount of OPC-14523 HCI powder (e.g., 4.504 mg) and
record the exact weight.

¢ Dissolution:

o Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the
tube (e.g., 1 mL for 4.504 mg).

o Cap the tube tightly and vortex thoroughly for 1-2 minutes.
o Visually inspect the solution for any undissolved particulates.

o Assisted Solubilization (If Necessary):
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o If particulates remain, place the tube in an ultrasonic water bath for 5-10 minute intervals.
[9] Check for dissolution after each interval.

o Alternatively, or in combination with sonication, warm the solution to 60°C.[9] Do not
overheat, as it may degrade the compound.

o Once fully dissolved, allow the solution to return to room temperature.

e Storage:

o For long-term storage, it is recommended to aliquot the stock solution into smaller, single-
use volumes in sterile cryovials. This prevents repeated freeze-thaw cycles which can
degrade the compound.

o Store the aliquots at -20°C or -80°C, protected from light. The shelf life is typically
specified by the manufacturer, often up to one year or more under these conditions.[9]

Protocol for Preparing Working Solutions for Cell
Culture

When preparing working solutions for treating cells, it is crucial to minimize the final
concentration of DMSO to avoid solvent-induced cytotoxicity. A final DMSO concentration of
<0.5% (and ideally <0.1%) is recommended for most cell lines.

 Serial Dilution: It is not advisable to add the highly concentrated DMSO stock directly to your
final volume of cell culture medium, as the compound may precipitate. A serial dilution

approach is recommended.
o Example Dilution for a 10 uM Final Concentration:
o Start with your 10 mM stock solution in DMSO.

o Prepare an intermediate dilution by adding a small volume of the stock to serum-
containing cell culture medium. For example, add 2 pL of 10 mM stock to 998 uL of
medium to get a 20 uM intermediate solution (in 0.2% DMSO). Vortex gently.
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o Add the required volume of this intermediate solution to your cell culture plates. For
example, to achieve a final concentration of 10 uM in a well containing 1 mL of medium,
add 1 mL of the 20 uM intermediate solution (this example assumes a 1:1 dilution in the
well).

o Important: Always prepare a vehicle control using the same final concentration of DMSO in
the medium that is used for the treated cells.

Safety and Handling
e OPC-14523 hydrochloride should be handled as a potentially hazardous material.[11]

o Wear appropriate Personal Protective Equipment (PPE), including gloves, safety glasses,
and a lab coat.

e Avoid ingestion, inhalation, and contact with skin or eyes.

o Consult the Safety Data Sheet (SDS) provided by the manufacturer for complete safety and
handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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